![molecular formula C11H26ClN B1383711 (2-Ethyloctyl)(methyl)amine hydrochloride CAS No. 2031258-92-9](/img/structure/B1383711.png)
(2-Ethyloctyl)(methyl)amine hydrochloride
Overview
Description
“(2-Ethyloctyl)(methyl)amine hydrochloride” is a chemical compound with the molecular formula C11H26ClN . It is a versatile material used in scientific research and possesses unique properties that make it suitable for various applications, such as drug synthesis and catalysis.
Synthesis Analysis
The synthesis of amines like “this compound” can be achieved through various methods. One such method involves the reaction of ammonia with an acid chloride . Another method involves the Leuckart reaction, which is a reductive amination of aldehydes and ketones .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 11 carbon atoms, 26 hydrogen atoms, one nitrogen atom, and one chlorine atom . The structure of amines can be analyzed using various spectroscopic techniques, including infrared (IR) spectroscopy and nuclear magnetic resonance (NMR) spectroscopy .
Chemical Reactions Analysis
Amines, including “this compound”, can undergo a variety of chemical reactions. These include reactions with acid chlorides to form amides , and Hofmann elimination reactions to form alkenes .
Physical And Chemical Properties Analysis
“this compound” is a powder at room temperature . Its InChI code is "1S/C11H25N.ClH/c1-4-6-7-8-9-11(5-2)10-12-3;/h11-12H,4-10H2,1-3H3;1H" . The compound’s spectroscopic properties can be analyzed using IR and NMR spectroscopy .
Scientific Research Applications
Surface Modification of Polymers : Terlingen et al. (1993) demonstrated the use of a similar compound, decylamine hydrochloride, for introducing amine groups on polyethylene surfaces. This process involved preadsorbing the amine hydrochloride on the surface, followed by argon plasma treatment. This method can effectively immobilize a substantial part of the nitrogen-containing groups as amine groups on the surface, useful for various applications in biomaterials science (Terlingen et al., 1993).
Control of Genotoxins in Drug Synthesis : Yang et al. (2009) researched the formation and control of genotoxins (ethyl chloride and methyl chloride) during the preparation of hydrochloride salts of tertiary amines. This study is relevant in understanding and mitigating the risks involved in the synthesis of amine hydrochloride compounds in pharmaceutical contexts (Yang et al., 2009).
Thermodynamic Modeling : Lencka et al. (2016) developed a comprehensive thermodynamic model for mixtures containing amines and amine hydrochlorides, useful in understanding the behavior of these substances in various environments, including industrial processes (Lencka et al., 2016).
Analytical Chemistry Applications : Umbreit et al. (1969) developed a method for the direct determination of alkyl amine hydrochlorides in aqueous solutions using gas chromatography. This method is significant for environmental monitoring and quality control in pharmaceutical manufacturing (Umbreit et al., 1969).
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-ethyl-N-methyloctan-1-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H25N.ClH/c1-4-6-7-8-9-11(5-2)10-12-3;/h11-12H,4-10H2,1-3H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGYKMGMAWMXTSH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC(CC)CNC.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H26ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.78 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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